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Abstract

Agistatin E is a fungal metabolite, a pyranacetal originally isolated from Fusarium sp., that has
garnered interest for its biological activities, most notably its inhibition of cholesterol
biosynthesis. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological functions of Agistatin E. Detailed
experimental protocols for key assays are provided, and relevant biological pathways are
visualized to facilitate a deeper understanding of its mechanism of action.

Chemical Structure and Properties

Agistatin E is a complex heterocyclic organic molecule. Its structure and properties are
summarized below.

Chemical Structure:

The IUPAC name for Agistatin E is (2S,4aR,5R,6R,8aS)-6-ethyloctahydro-4a,8a-dihydroxy-
2,5-epoxy-4H-1-benzopyran-4-one[1].
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NOTE: Relative J‘:‘r’imr'ﬁrm:'.frr}' shown in chemical structure

Physicochemical Properties of Agistatin E

Property Value Reference
CAS Number 144096-48-0 [1][2]
Molecular Formula C11H160s5 [11[3]
Molecular Weight 228.2 g/mol [11[3]
Appearance White to off-white solid [4]

Purity >95% (by HPLC) [31[4]

Soluble in DMSO, methanal,

Solubility [1][4]
100% ethanol, or acetone.
Store at -20°C as a powder.
Solutions in DMSO can be

Storage [2]
stored at -80°C forup to 6
months.

Source Isolated from Fusarium sp. [21[31[5]

Biological Activity

The primary reported biological activity of Agistatin E is the inhibition of cholesterol

biosynthesis[2][3][5]. This positions it as a molecule of interest for research into metabolic

disorders and potentially as a lead compound for the development of new therapeutic agents.

Inhibition of Cholesterol Biosynthesis

Agistatin E has been shown to inhibit the cholesterol biosynthesis pathway. While the precise

molecular target within the pathway has not been definitively elucidated in the available
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literature, its action is analogous to that of statins, which are well-known inhibitors of HMG-CoA
reductase, the rate-limiting enzyme in this pathway.

Cholesterol Biosynthesis Pathway Overview

The synthesis of cholesterol is a complex, multi-step process that is crucial for maintaining
cellular membrane integrity and as a precursor for steroid hormones and bile acids. A simplified
overview of the initial and rate-limiting steps of this pathway is depicted below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Simplified Cholesterol Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599487#agistatin-e-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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